molecular formula C9H18N2O2 B8669677 N,N-diethylmorpholine-2-carboxamide

N,N-diethylmorpholine-2-carboxamide

Cat. No.: B8669677
M. Wt: 186.25 g/mol
InChI Key: HIRULOMBJKTAKG-UHFFFAOYSA-N
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Description

Properties

Molecular Formula

C9H18N2O2

Molecular Weight

186.25 g/mol

IUPAC Name

N,N-diethylmorpholine-2-carboxamide

InChI

InChI=1S/C9H18N2O2/c1-3-11(4-2)9(12)8-7-10-5-6-13-8/h8,10H,3-7H2,1-2H3

InChI Key

HIRULOMBJKTAKG-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C(=O)C1CNCCO1

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues

N-(2-Chloroethyl)morpholine-4-carboxamide

  • Molecular Formula : C₇H₁₃ClN₂O₂ (vs. C₉H₁₆N₂O₂ for N,N-diethylmorpholine-2-carboxamide).
  • Substituents : A chloroethyl group replaces the diethyl groups on the carboxamide nitrogen.
  • Synthesis : Prepared by reacting morpholine with 2-chloroethyl isocyanate in diethyl ether .
  • Properties :
    • Exhibits a chair-shaped morpholine ring and planar urea-type N₂CO unit.
    • Forms hydrogen-bonded chains (N–H⋯O interactions) in its crystal structure, enhancing stability .
  • Applications : Used in platinum complex studies, suggesting utility in coordination chemistry and drug delivery .

5-Formyl-N,N-dimethyl-1H-pyrrole-2-carboxamide

  • Molecular Formula : C₈H₁₀N₂O₂.
  • Substituents : A pyrrole ring (aromatic) with a formyl group at the 5-position and dimethyl carboxamide.
  • Formyl group introduces reactivity for further functionalization (e.g., Schiff base formation) .

N,N-Dimethyl-2-sulfamoylnicotinamide

  • Molecular Formula : C₈H₁₁N₃O₃S.
  • Substituents : A pyridine ring with sulfamoyl and dimethyl carboxamide groups.
  • Properties :
    • Sulfamoyl group enhances hydrogen-bonding capacity and acidity.
    • Pyridine ring contributes to π-π stacking interactions, relevant in enzyme inhibition .

Physicochemical Properties

Property This compound N-(2-Chloroethyl)morpholine-4-carboxamide 5-Formyl-N,N-dimethylpyrrole-2-carboxamide
Molecular Weight ~188.24 g/mol 216.65 g/mol 166.18 g/mol
Solubility High (polar solvents due to morpholine) Moderate (chloroethyl group reduces polarity) Low (aromatic pyrrole ring)
Melting Point Not reported Not reported Not reported
Key Functional Groups Diethyl carboxamide, morpholine Chloroethyl carboxamide, morpholine Dimethyl carboxamide, formyl-pyrrole

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